Cas no 1149-23-1 (Dihydropyridine)

• Product Name: Dihydropyridine
• CAS No: 1149-23-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• MDL: MFCD00005951
• CID: 40926
• PubChem ID: 70849
• Update Time: 2025-08-19

Dihydropyridine Chemical and Physical Properties

Names and Identifiers

• Dihydropyridine
• 2,6-Dimethyl-3,5-diethoxycarbonyl-1,4-dihydropyridin
• Diethyl-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate
• Diethyl 1,4-dihydro-3,5-pyridinecarboxylate
• 2,6-Dimethyl-3,5-diethoxycarbonyl-1,4-dihydropyridine
• 3,5-Dicarboethoxy-2,6-dimethyl-1,4-dihydropyridine
• Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate
• Diethyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Diludine
• Diethyl 1
• 1,4-Dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic Acid Diethyl Ester
• Hantzsch ester
• 二氢吡啶
• dihydropyridinum
• Diethyl1,4-dihydro-2
• Diethyl 1,4-dihydro-2,6-dimethyl-3,5-
• NSC-120573
• HMS2884B15
• diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridine dicarboxylate
• Ethidine
• AB00545
• diethyl-1,4-dihydro-2,6-dimethyl-3,5-pyridine dicarboxylate
• AKOS000593008
• diethyl-1,4-dihydro-2,6-dimethyl-3.5-pyridinedicarboxylate
• AC-5634
• Q27279321
• Etidin
• GWN6123BUG
• Diethyl 1,4-dihydro-2,6-dimethyl-3-5-pyridinedicarboxylate
• FT-0600612
• 2,6-Dimethyl-1,4-dihydro-pyridine-3,5-dicarboxylic acid diethyl ester
• 2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLIC ACID DIETHYL ESTER
• 3,5-Dicarbethoxy-2,6-dimethyl-1,4-dihydropyridine
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, diethyl ester
• NSC 3344
• AI3-61863
• MFCD00005951
• ethyl 5-(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-3-carboxylate
• diethyl-1,4-dihydro-2,6-dimethyl-3.5-pyridine dicarboxylate
• MLS000060889
• F0191-0461
• 2,6-Dimethyl-3,5-bis(ethoxycarbonyl)-1,4-dihydropyridine
• s5221
• HMS2399L03
• Maybridge1_005647
• NSC3344
• Z57393194
• 2,6-dimethyl-3,5-dicarbethoxy-1,4-dihydropyridine
• 3,5-bis(ethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine
• diludin
• Diethyl 2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• diethyl 2,6-dimethyl-1,4-dihydro-3,5-pyridine dicarboxylate
• IDI1_003946
• A803270
• 1,4-Dihydro-3,5-dicarbetboxy-2,6-dimethylpyridine
• SY016910
• 3,5-diethyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• DTXSID80150895
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-,diethyl ester
• MLS000737519
• DivK1c_001935
• NSC-3344
• SR-01000314518-1
• 3,5-Bis(ethoxycarbonyl)-1,4-dihydro-2,6-dimethylpyridine
• EINECS 214-561-6
• UNII-GWN6123BUG
• RR-116
• 3, 1,4-dihydro-2,6-dimethyl-, diethyl ester
• diethyl 2,6-dimethyl-l,4-dihydro-3,5-pyridinedicarboxylate
• Hantzsch's dihydropyridine
• CDS1_000895
• SMR000528546
• 1149-23-1
• AM20080091
• NSC120573
• SR-01000314518-2
• 1,4-DIHYDRO-3,5-DICARBETHOXY-2,6-DIMETHYLPYRIDINE
• 3,5-Diethoxycarbonyl-1,4-dihydro-2,6-dimethylpyridine
• ChemDiv2_005231
• NSC 120573
• 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-, 3,5-DIETHYL ESTER
• HMS1383N17
• Ethyl (2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)
• W-108595
• GS-3120
• VU0007198-5
• Diethyl 2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate #
• Oprea1_780789
• 2,6-DIMETHYL-3,5-DI(CARBOETHOXY)-1,4-DIHYDROPYRIDINE
• Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate, 95%
• AG-205/25020007
• 1,4-DIHYDRO-3,5-DICARBOXYLIC ACID DIETHYL ESTER-2,6-DIMETHYLPYRIDINE
• SR-01000314518
• CHEMBL3194512
• CCG-207953
• SMR000069117
• 1,4-dihydro-3,5-dicarbethoxy-2,6-dimethyl pyridine
• diethyl 1,4-dihydro-2,6-dimethy-3,5 pyridinedicarboxylate
• RR 116
• D3775
• Diethone
• Diethyl 1,4-dihydro-2,6-dimethylpyridine-3,5-dicarboxylate
• NS00023724
• EN300-26986
• 3,5-DIETHOXYCARBONYL-2,6-DIMETHYL-1,4-DIHYDROPYRIDINE
• SCHEMBL95164
• CS-W018746
• CHEMBL1521734
• HMS557I15
• Diethyl1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate
• ALBB-018041
• DTXCID4073386
• DB-005424
• DM-DEOC-DHP
• 2,6-Dimethyl-3,5-diethoxycarbonyl-1,4-dihydropyridine ; 1,4-Dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid diethyl ester
• STK723901
• ethidin
• 2,6-Dimethyl-3,5-diethoxycarbonyl-1,4-dihydropyridine; 1,4-Dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid diethyl ester
• 214-561-6
• 3,5-Dicarbethoxy-2,6-dimethyl-1,4-dihydropyridine;Diludine
• FD00103

• MDL： MFCD00005951
• Inchi： 1S/C13H19NO4/c1-5-17-12(15)10-7-11(13(16)18-6-2)9(4)14-8(10)3/h14H,5-7H2,1-4H3
• InChI Key： LJXTYJXBORAIHX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C)=C(C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 253.13100
• Monoisotopic Mass: 253.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: 180.0 to 186.0 deg-C
• Boiling Point: 351.8±42.0 °C at 760 mmHg
• Flash Point: 166.6±27.9 °C
• Refractive Index: 1.489
• Solubility: Soluble in organic solvents.
• PSA: 64.63000
• LogP: 1.98270
• λmax: 374(EtOH)(lit.)
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Dihydropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：US7970100
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on Dihydropyridine

Dihydropyridine (CAS No. 1149-23-1): A Comprehensive Overview

Dihydropyridine, also known as 1,4-dihydropyridine, is a versatile organic compound with the CAS number 1149-23-1. This compound has garnered significant attention in the fields of chemistry, pharmacology, and materials science due to its unique structural properties and wide-ranging applications. The dihydropyridine framework serves as a fundamental building block for various derivatives, each exhibiting distinct chemical and biological characteristics. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of this compound's potential.

The molecular structure of dihydropyridine consists of a six-membered ring with two adjacent double bonds and two hydrogen atoms in the dihydro configuration. This arrangement imparts flexibility to the molecule, enabling it to adopt various conformations. Such flexibility is crucial for its role in drug design, where dihydropyridine derivatives are often employed as scaffolds for bioactive molecules. For instance, the dihydropyridine-based calcium channel blockers have been extensively studied for their cardiovascular applications.

Recent research has focused on the synthesis of novel dihydropyridine derivatives with improved pharmacokinetic profiles. These studies leverage cutting-edge techniques such as microwave-assisted synthesis and continuous flow chemistry to optimize reaction conditions and yield high-purity compounds. The integration of computational tools, including molecular docking and machine learning algorithms, has further accelerated the discovery of bioactive dihydropyridine analogs.

In addition to its pharmaceutical applications, dihydropyridine has found utility in materials science. For example, certain dihydropyridine-based polymers exhibit unique electronic properties, making them promising candidates for organic electronics. Researchers have explored their potential in flexible electronics, sensors, and energy storage devices. The ability to tune the electronic properties of these materials through structural modifications has opened new avenues for innovation.

Another emerging area of interest is the use of dihydropyridine derivatives in catalysis. By incorporating transition metal centers into the dihydropyridine framework, scientists have developed highly efficient catalysts for various organic transformations. These catalysts demonstrate superior activity and selectivity compared to traditional counterparts, offering a sustainable approach to chemical synthesis.

Looking ahead, the continued exploration of dihydropridine chemistry holds immense promise for addressing pressing challenges in medicine and technology. Collaborative efforts between academia and industry are expected to drive further advancements, particularly in the development of personalized therapies and advanced materials.